8-Methylthiocarbamoylamino-3-methyl-5,6,7,8-tetrahydroquinoline

• CAS No.: 62230-57-3
• Molecular Formula: C12H17N3S
• Molecular Weight: 235.35 g/mol
• IUPAC Name: 1-methyl-3-(3-methyl-5,6,7,8-tetrahydroquinolin-8-yl)thiourea
• InChI: InChI=1S/C12H17N3S/c1-8-6-9-4-3-5-10(11(9)14-7-8)15-12(16)13-2/h6-7,10H,3-5H2,1-2H3,(H2,13,15,16)
• InChI Key: KMZRKXBISNQEEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(CCC2)NC(=S)NC)N=C1

Description

8-Methylthiocarbamoylamino-3-methyl-5,6,7,8-tetrahydroquinoline is a useful research compound. Its molecular formula is C12H17N3S and its molecular weight is 235.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 8-amino product of Example 3 (free base) (3 g) was dissolved in acetonitrile (30 ml.) and the solution treated with methylisothiocyanate (1.35 g.) and heated at reflux for 2 hours. The solvent was removed in vacuo and the residual solid recrystallised from absolute ethanol to give the title compound as colourless needles (3 g.) m.p. 113° C.